N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C21H23N3OS/c1-15-12-18(6-9-22-15)24-10-7-16(8-11-24)14-23-21(25)20-13-17-4-2-3-5-19(17)26-20/h2-6,9,12-13,16H,7-8,10-11,14H2,1H3,(H,23,25)
• InChI Key: LTQBAOFDPXCVDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.
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Scientific Research Applications

Urotensin-II Receptor Antagonists

Benzo[b]thiophene-2-carboxamide derivatives, including variants similar to the specified compound, have been synthesized and evaluated as potent urotensin-II receptor antagonists. These substances have demonstrated significant UT binding affinities, contributing to the understanding of urotensin-II receptor pharmacology and potentially aiding in the development of treatments for disorders involving this receptor (Lim et al., 2016).

Radiotracer for D3 Receptor Imaging

Compounds structurally related to the specified chemical have been synthesized and radiolabeled for potential use as radiotracers in positron emission tomography (PET) imaging. These compounds, including FAUC346, show promise for in vivo selectivity towards D3 receptors, indicating their potential application in neurological research and diagnostic imaging (Kuhnast et al., 2006).

Heterocyclic Synthesis Applications

Benzo[b]thiophen-2-yl-hydrazonoesters, related to the specified compound, have been synthesized for use in the creation of various heterocyclic derivatives. This research contributes to the broader field of heterocyclic chemistry, with potential applications in pharmaceuticals and materials science (Mohareb et al., 2004).

Antipsychotic Agent Synthesis

Studies have focused on the synthesis of heterocyclic analogues of compounds similar to the specified chemical, aiming to evaluate their potential as antipsychotic agents. These compounds have been tested for their ability to bind to various neurotransmitter receptors and their effectiveness in behavioral models, contributing to the development of new psychiatric medications (Norman et al., 1996).

QSAR Studies on Benzothiazoles

Quantitative Structure-Activity Relationship (QSAR) studies have been conducted on benzothiazole derivatives structurally related to the specified compound. These studies help in understanding the relationship between molecular structure and biological activity, which is vital in drug design and development (Al-Masoudi et al., 2011).